Cas no 2172629-32-0 (methyl (2Z)-3-(3-bromo-5-fluorophenyl)-4-methylpent-2-enoate)

• Product Name: methyl (2Z)-3-(3-bromo-5-fluorophenyl)-4-methylpent-2-enoate
• CAS No: 2172629-32-0
• MF: C₁₃H₁₄BrFO₂
• MW: 301.151466846466
• CID: 5872976
• PubChem ID: 165784564
• Update Time: 2025-06-09

methyl (2Z)-3-(3-bromo-5-fluorophenyl)-4-methylpent-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-3-(3-bromo-5-fluorophenyl)-4-methylpent-2-enoate
• EN300-1460033
• 2172629-32-0

• Inchi： 1S/C13H14BrFO2/c1-8(2)12(7-13(16)17-3)9-4-10(14)6-11(15)5-9/h4-8H,1-3H3/b12-7-
• InChI Key： FGOMNIWVQNGHRB-GHXNOFRVSA-N
• SMILES： BrC1=CC(=CC(=C1)/C(=C\C(=O)OC)/C(C)C)F

Computed Properties

• Exact Mass: 300.01612g/mol
• Monoisotopic Mass: 300.01612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl (2Z)-3-(3-bromo-5-fluorophenyl)-4-methylpent-2-enoate

Methyl (2Z)-3-(3-bromo-5-fluorophenyl)-4-methylpent-2-enoate (CAS No. 2172629-32-0): A Comprehensive Overview

Methyl (2Z)-3-(3-bromo-5-fluorophenyl)-4-methylpent-2-enoate, identified by its CAS number 2172629-32-0, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a complex molecular structure, has garnered attention due to its potential applications in various scientific domains. The presence of both bromo and fluorine substituents in its aromatic ring makes it a subject of interest for synthetic chemists and medicinal researchers.

The chemical formula of Methyl (2Z)-3-(3-bromo-5-fluorophenyl)-4-methylpent-2-enoate can be represented as C₁₂H₁₃BromFNO₂. This molecular composition contributes to its unique physicochemical properties, which are essential for understanding its behavior in different environments. The compound's structure includes an unsaturated alkenyl group, a methyl ester functionality, and a phenyl ring with specific halogen substitutions. These features make it a versatile building block for the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their enhanced bioactivity and metabolic stability. The specific arrangement of bromo and fluorine atoms in Methyl (2Z)-3-(3-bromo-5-fluorophenyl)-4-methylpent-2-enoate can influence its interaction with biological targets, making it a valuable candidate for drug discovery programs. Researchers have been exploring its potential as an intermediate in the synthesis of novel therapeutic agents that target various diseases.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors. The unsaturated alkenyl group and ester moiety provide multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific applications. For instance, studies have demonstrated its utility in creating derivatives that exhibit inhibitory effects on enzymes involved in cancer progression. The ability to modify these compounds while retaining their core structure offers a strategic advantage in medicinal chemistry.

The synthesis of Methyl (2Z)-3-(3-bromo-5-fluorophenyl)-4-methylpent-2-enoate involves several key steps that highlight the ingenuity of modern organic chemistry. The process typically begins with the bromination and fluorination of a phenyl precursor, followed by the introduction of the alkenyl and ester groups. Advanced catalytic methods have been employed to achieve high yields and selectivity in these transformations. These synthetic strategies not only underscore the compound's complexity but also showcase the progress made in catalytic chemistry.

Evaluation of Methyl (2Z)-3-(3-bromo-5-fluorophenyl)-4-methylpent-2-enoate in preclinical studies has revealed promising results regarding its biological activity. Initial assays have indicated that derivatives of this compound may possess anti-inflammatory and antioxidant properties. Furthermore, their interaction with biological pathways relevant to neurological disorders has been explored, suggesting potential therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. These findings have spurred further research into optimizing its pharmacological profile.

The role of computational chemistry in studying Methyl (2Z)-3-(3-bromo-5-fluorophenyl)-4-methylpent-2-enoate cannot be overstated. Molecular modeling techniques have been instrumental in predicting how this compound might behave within biological systems. By simulating its interactions with target proteins, researchers can gain insights into its mechanism of action and identify areas for structural improvement. This approach has accelerated the drug discovery process by allowing virtual screening of thousands of potential derivatives before any experimental work is undertaken.

The environmental impact of synthesizing and using halogenated compounds is also a critical consideration. While these molecules offer significant benefits in pharmaceutical applications, their disposal must be managed responsibly to minimize ecological harm. Efforts are underway to develop greener synthetic routes that reduce waste and energy consumption without compromising yield or purity. Such initiatives align with broader sustainability goals within the chemical industry.

In conclusion, Methyl (2Z)-3-(3-bromo-5-fluorophenyl)-4-methylpent-2-enoate represents a fascinating example of how structural complexity can lead to novel applications in medicine and biotechnology. Its unique combination of functional groups makes it a valuable tool for synthetic chemists and medicinal researchers alike. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly play an increasingly important role in addressing global health challenges.